Cas no 64241-05-0 (Benzoic acid, 2-amino-6-hydroxy-, butyl ester)

• Product name: Benzoic acid, 2-amino-6-hydroxy-, butyl ester
• CAS No: 64241-05-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1673918

Benzoic acid, 2-amino-6-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-6-hydroxy-, butyl ester

• Inchi： 1S/C11H15NO3/c1-2-3-7-15-11(14)10-8(12)5-4-6-9(10)13/h4-6,13H,2-3,7,12H2,1H3
• InChI Key： UNSAHIZFAHCNDX-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=C(O)C=CC=C1N

Computed Properties

• Exact Mass: 209.10525

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 322.0±22.0 °C(Predicted)
• PSA: 72.55
• pka: 8.07±0.35(Predicted)